Cas no 2137572-84-8 (Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate)

• Product Name: Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate
• CAS No: 2137572-84-8
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 5608594
• PubChem ID: 165476243
• Update Time: 2025-06-12

Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137572-84-8
• ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate
• EN300-841692
• Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate

• Inchi： 1S/C14H22O3/c1-2-17-14(16)12-8-7-11(15)9-13(12)10-5-3-4-6-10/h10,12-13H,2-9H2,1H3
• InChI Key： RRBWETIRQXXOSF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(CC1C1CCCC1)=O)=O

Computed Properties

• Exact Mass: 238.15689456g/mol
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Additional information on Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate

Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate (CAS No. 2137572-84-8): A Comprehensive Overview

Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate (CAS No. 2137572-84-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its cyclohexane ring, cyclopentyl substituent, and the presence of a ketone and ester functional groups, which contribute to its diverse reactivity and biological properties.

The chemical structure of Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate is particularly noteworthy. The cyclohexane ring provides a rigid framework, while the cyclopentyl substituent adds steric bulk and influences the compound's conformational flexibility. The ketone group at the 4-position and the ester group at the 1-position are key functional groups that can participate in a variety of chemical reactions, making this compound a valuable intermediate in synthetic chemistry.

Recent research studies have explored the potential of Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate in drug discovery and development. One notable application is its use as a building block for the synthesis of bioactive molecules. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

In addition to its pharmaceutical applications, Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate has also been investigated for its potential use in materials science. Its unique combination of functional groups allows it to be used as a monomer or cross-linking agent in the synthesis of polymers with tailored properties. A recent paper in *Macromolecules* highlighted the synthesis of high-performance polymers using this compound, which exhibited excellent thermal stability and mechanical strength.

The synthesis of Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of cyclopentanone with an appropriate carboxylic acid derivative, followed by esterification to form the final product. The reaction conditions, such as temperature, solvent, and catalyst choice, are critical for achieving high yields and purity.

From a safety perspective, Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate is generally considered safe for laboratory use when proper handling protocols are followed. However, like many organic compounds, it should be stored in a well-ventilated area away from sources of heat or ignition. Safety data sheets (SDS) should be consulted for detailed information on handling and disposal procedures.

In conclusion, Ethyl 2-cyclopentyl-4-oxocyclohexane-1-carboxylate (CAS No. 2137572-84-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.